![molecular formula C20H26N2 B3742753 1-benzyl-4-(2,4-dimethylbenzyl)piperazine](/img/structure/B3742753.png)
1-benzyl-4-(2,4-dimethylbenzyl)piperazine
Overview
Description
1-benzyl-4-(2,4-dimethylbenzyl)piperazine, also known as BDMP, is a piperazine derivative that has gained attention in scientific research due to its potential therapeutic properties. BDMP has been found to exhibit affinity for various receptors in the brain, including dopamine, serotonin, and adrenergic receptors.
Mechanism of Action
The exact mechanism of action of 1-benzyl-4-(2,4-dimethylbenzyl)piperazine is not fully understood, but it is believed to modulate the activity of various neurotransmitters in the brain. 1-benzyl-4-(2,4-dimethylbenzyl)piperazine has been found to increase the release of dopamine and serotonin in certain brain regions, which may contribute to its antidepressant and anxiolytic effects. It has also been found to block the reuptake of these neurotransmitters, which may contribute to its analgesic effects.
Biochemical and Physiological Effects
1-benzyl-4-(2,4-dimethylbenzyl)piperazine has been found to have a number of biochemical and physiological effects. It has been found to increase the release of dopamine and serotonin in certain brain regions, which may contribute to its antidepressant and anxiolytic effects. 1-benzyl-4-(2,4-dimethylbenzyl)piperazine has also been found to block the reuptake of these neurotransmitters, which may contribute to its analgesic effects. Additionally, 1-benzyl-4-(2,4-dimethylbenzyl)piperazine has been found to increase the release of norepinephrine, which may contribute to its cognitive enhancing effects.
Advantages and Limitations for Lab Experiments
One advantage of using 1-benzyl-4-(2,4-dimethylbenzyl)piperazine in lab experiments is its high affinity for multiple receptors in the brain, which may allow for a more comprehensive understanding of its mechanism of action. Additionally, 1-benzyl-4-(2,4-dimethylbenzyl)piperazine has been found to exhibit a relatively low toxicity profile, which may make it a safer alternative to other psychoactive compounds. One limitation of using 1-benzyl-4-(2,4-dimethylbenzyl)piperazine in lab experiments is its limited availability, which may make it difficult to obtain for certain studies. Additionally, the lack of human clinical trials may limit the translation of findings from animal studies to human populations.
Future Directions
There are several potential future directions for research on 1-benzyl-4-(2,4-dimethylbenzyl)piperazine. One area of interest is its potential as a treatment for drug addiction, particularly for stimulant drugs such as cocaine and methamphetamine. Additionally, further research is needed to fully understand the mechanism of action of 1-benzyl-4-(2,4-dimethylbenzyl)piperazine and its potential therapeutic applications. Finally, more human clinical trials are needed to determine the safety and efficacy of 1-benzyl-4-(2,4-dimethylbenzyl)piperazine in treating various conditions.
Scientific Research Applications
1-benzyl-4-(2,4-dimethylbenzyl)piperazine has been studied for its potential therapeutic properties, including its use as an antidepressant, anxiolytic, and analgesic. It has also been studied for its potential as a treatment for drug addiction and as a cognitive enhancer. 1-benzyl-4-(2,4-dimethylbenzyl)piperazine has been found to exhibit affinity for multiple receptors in the brain, including dopamine, serotonin, and adrenergic receptors, which may contribute to its therapeutic effects.
properties
IUPAC Name |
1-benzyl-4-[(2,4-dimethylphenyl)methyl]piperazine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H26N2/c1-17-8-9-20(18(2)14-17)16-22-12-10-21(11-13-22)15-19-6-4-3-5-7-19/h3-9,14H,10-13,15-16H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KCRCSRXSRKWLCT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)CN2CCN(CC2)CC3=CC=CC=C3)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H26N2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.